Cas no 83175-08-0 (1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol)

83175-08-0 structure
Product name:1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol
CAS No:83175-08-0
MF:C22H36O7
MW:412.51704788208
CID:2654432
1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol Chemical and Physical Properties
Names and Identifiers
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- 2-benzofuran-1,3-dione,hexane-1,6-diol,2,2,4-trimethylpentane-1,3-diol
- 1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol
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- Inchi: 1S/C8H4O3.C8H18O2.C6H14O2/c9-7-5-3-1-2-4-6(5)8(10)11-7;1-6(2)7(10)8(3,4)5-9;7-5-3-1-2-4-6-8/h1-4H;6-7,9-10H,5H2,1-4H3;7-8H,1-6H2
- InChI Key: DWZABZXCKRXNND-UHFFFAOYSA-N
- SMILES: OC(C(C)C)C(C)(C)CO.OCCCCCCO.O1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 8
- Complexity: 316
- Topological Polar Surface Area: 124
1,3-Isobenzofurandione, polymer with 1,6-hexanediol and 2,2,4-trimethyl-1,3-pentanediol Related Literature
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Jinhong Gao,Zhuoru Li,Ouyang Zhang,Chuanliu Wu,Yibing Zhao Analyst, 2017,142, 1084-1090
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Raphaela Araujo Mantovani,Ângelo Luiz Fazani Cavallieri,Flavia Maria Netto,Rosiane Lopes Cunha Food Funct., 2013,4, 1322-1331
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Matthew Tirrell Soft Matter, 2011,7, 9572-9582
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Ling Liu,Dirk J. Broer,Patrick R. Onck Soft Matter, 2019,15, 8040-8050
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